3-(difluoromethyl)-4-methylaniline hydrochloride
Overview
Description
3-(Difluoromethyl)-4-methylaniline hydrochloride, commonly referred to as DFMA, is an organic compound used in various scientific research applications. The compound is a colorless solid with a molecular weight of 167.58 g/mol and a melting point of 78-80 °C. DFMA is an important intermediate for the synthesis of many pharmaceuticals, dyes, and fragrances. It is also used as an intermediate in the synthesis of other compounds, such as polymers, surfactants, and lubricants. DFMA has a variety of applications in scientific research, including the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
DFMA has a variety of applications in scientific research. It is used in the study of biochemical and physiological effects, as well as in laboratory experiments. DFMA has been used in studies of the effects of drugs on the body, as well as in studies of the metabolism and transport of drugs. It has also been used in studies of the effects of environmental pollutants on the body, as well as in the study of the effects of pollutants on the environment. Additionally, DFMA has been used in studies of the effects of radiation on the body, as well as in studies of the effects of radiation on the environment.
Mechanism of Action
The mechanism of action of DFMA is not fully understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters, such as serotonin and dopamine, in the brain. By inhibiting MAO, DFMA may increase the levels of these neurotransmitters, which can lead to a variety of effects on the body, including increased alertness and energy, decreased anxiety, and improved mood.
Biochemical and Physiological Effects
DFMA has been found to have a variety of biochemical and physiological effects on the body. It has been found to increase alertness and energy, decrease anxiety, and improve mood. Additionally, it has been found to have a variety of other effects, including increased heart rate, increased blood pressure, increased respiration rate, and increased appetite.
Advantages and Limitations for Lab Experiments
DFMA has a variety of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. Additionally, it is non-toxic and has a low boiling point, which makes it ideal for use in laboratory experiments. However, DFMA is sensitive to light and air, which can limit its usefulness in some experiments. Additionally, it is not very soluble in water, which can limit its usefulness in some experiments.
Future Directions
There are a variety of potential future directions for the use of DFMA in scientific research. One potential direction is the use of DFMA in the study of the effects of drugs on the body. Additionally, DFMA could be used in the study of the metabolism and transport of drugs, as well as in the study of the effects of environmental pollutants on the body and the environment. Additionally, DFMA could be used in the study of the effects of radiation on the body and the environment. Finally, DFMA could be used in the study of the effects of various compounds on the body, such as the effects of vitamins, minerals, and other dietary supplements.
Synthesis Methods
DFMA can be synthesized using a variety of methods, including the Gabriel synthesis, the Grignard reaction, and the Williamson ether synthesis. The Gabriel synthesis is a common method for the synthesis of DFMA and involves the reaction of a primary amine with a halogenated alkyl halide. This reaction produces a nitrile, which is then hydrolyzed to produce the desired compound. The Grignard reaction is another method used to synthesize DFMA and involves the reaction of an alkyl halide with a Grignard reagent to produce an alkane. This alkane is then hydrolyzed to produce the desired compound. The Williamson ether synthesis is a third method used to synthesize DFMA and involves the reaction of an alcohol with an alkyl halide to produce an ether. This ether is then hydrolyzed to produce the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethyl)-4-methylaniline hydrochloride involves the reaction of 3-nitrotoluene with difluoromethyl magnesium bromide followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "3-nitrotoluene", "difluoromethyl magnesium bromide", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 3-nitrotoluene with difluoromethyl magnesium bromide in anhydrous ether to yield 3-(difluoromethyl)-4-nitrotoluene.", "Step 2: Reduction of 3-(difluoromethyl)-4-nitrotoluene using a reducing agent such as palladium on carbon and hydrogen gas to yield 3-(difluoromethyl)-4-methylaniline.", "Step 3: Reaction of 3-(difluoromethyl)-4-methylaniline with hydrochloric acid to yield 3-(difluoromethyl)-4-methylaniline hydrochloride." ] } | |
CAS RN |
2763758-98-9 |
Molecular Formula |
C8H10ClF2N |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
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